Cas no 919800-33-2 (Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl-)
919800-33-2 structure
Product Name:Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl-
CAS No:919800-33-2
MF:C13H18ClN
MW:223.741722583771
CID:760660
PubChem ID:63419439
Update Time:2025-04-19
Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl-
- 3-chloro-N-(cyclopentylmethyl)-2-methylaniline
- SCHEMBL1241677
- QJMZPXOHKDYSMU-UHFFFAOYSA-N
- cyclopentylmethyl-(3-chloro-2-methyl-phenyl)-amine
- DTXSID30734588
- 919800-33-2
- AKOS012726708
-
- Inchi: 1S/C13H18ClN/c1-10-12(14)7-4-8-13(10)15-9-11-5-2-3-6-11/h4,7-8,11,15H,2-3,5-6,9H2,1H3
- InChI Key: QJMZPXOHKDYSMU-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C)NCC1CCCC1
Computed Properties
- Exact Mass: 223.1127773g/mol
- Monoisotopic Mass: 223.1127773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 12Ų
Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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